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Compound of Interest

Compound Name: Otophylloside O

Cat. No.: B1496093 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Otophylloside O is a naturally occurring C-21 steroidal glycoside isolated from the roots of

Cynanchum otophyllum[1][2]. As a member of the pregnane glycoside family, it is characterized

by a steroid aglycone core linked to a chain of sugar moieties[1]. Compounds from Cynanchum

otophyllum have garnered scientific interest for their potential biological activities. This technical

guide provides a detailed overview of the physicochemical properties of Otophylloside O,

methodologies for its analysis, and insights into its potential biological significance, tailored for

professionals in chemical and pharmaceutical research.

Physicochemical Properties
The fundamental physicochemical characteristics of Otophylloside O are crucial for its

handling, formulation, and application in research settings. These properties have been

determined through various analytical techniques.

Table 1: Summary of Physicochemical Data for Otophylloside O
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Property Value Source(s)

CAS Number 1326583-08-7 [1][3]

Molecular Formula C₅₆H₈₄O₂₀ [1][3]

Molecular Weight 1077.25 g/mol [1][3]

Appearance Powder [1]

Botanical Source
The roots of Cynanchum

otophyllum Schneid.
[1][2]

Compound Type Steroids, Pregnane Glycoside [1][2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[1]

Storage

Store at 2-8°C for up to 24

months. For stock solutions,

store as aliquots in tightly

sealed vials at -20°C for up to

two weeks.

[1]

Experimental Methodologies
The isolation and structural elucidation of Otophylloside O rely on a combination of

chromatographic and spectroscopic techniques.

Isolation and Purification Protocol
Otophylloside O is typically isolated from the roots of Cynanchum otophyllum. The general

workflow involves extraction followed by chromatographic separation.

General Protocol:

Extraction: Dried and powdered roots of C. otophyllum are extracted with a suitable solvent,

such as methanol or ethanol, to create a crude extract.
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Partitioning: The crude extract is then suspended in water and partitioned successively with

solvents of increasing polarity (e.g., n-hexane, ethyl acetate, n-butanol) to separate

compounds based on their polarity.

Chromatography: The fraction containing the target glycosides is subjected to multiple

rounds of column chromatography (e.g., silica gel, Sephadex LH-20).

Final Purification: High-Performance Liquid Chromatography (HPLC) is employed for the

final purification to yield Otophylloside O with high purity (≥98%)[1]. A reverse-phase C18

column with a gradient elution system (e.g., water-acetonitrile) is commonly used.
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Caption: General workflow for the isolation of Otophylloside O.
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Structural Elucidation
The chemical structure of Otophylloside O was determined using a combination of

spectroscopic methods. This multi-faceted approach ensures an unambiguous identification of

its complex structure, including its stereochemistry.

Methodologies:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular formula (C₅₆H₈₄O₂₀) by providing a highly accurate mass

measurement[3].

Infrared (IR) Spectroscopy: IR spectroscopy helps identify key functional groups present in

the molecule, such as hydroxyl (-OH), carbonyl (C=O), and ether (C-O-C) groups, which are

characteristic of steroidal glycosides.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC,

HMBC) NMR experiments are the most critical techniques for determining the complete

structure.

¹H NMR: Identifies the types and connectivity of protons in the molecule.

¹³C NMR: Determines the number and types of carbon atoms.

2D NMR: Establishes the connectivity between protons (COSY) and between protons and

carbons (HSQC, HMBC), allowing for the complete assembly of the aglycone and the

sugar chain, as well as the linkage points between them.
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Caption: Spectroscopic methods for elucidating Otophylloside O's structure.

Biological Activity and Potential Signaling Pathways
While specific studies on the biological activity of Otophylloside O are limited, research on

related compounds from the same plant, such as Otophylloside N, provides valuable insights

into its potential therapeutic effects. Otophylloside N has demonstrated neuroprotective effects

against neuronal injury by modulating apoptosis and neuronal activation[4]. It was shown to

reduce the cleavage of poly ADP-ribose polymerase and decrease the Bax/Bcl-2 ratio, key

markers of apoptosis[4].

Given the structural similarity, it is plausible that Otophylloside O may exert its effects through

related cellular signaling pathways. A potential mechanism could involve the modulation of the

PI3K/Akt pathway, a critical regulator of cell survival, and the MAPK/ERK pathway, which is
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involved in cellular responses to stress. These pathways are known to be influenced by various

natural polyphenols and glycosides.
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Caption: Potential anti-apoptotic pathway modulated by Otophylloside O.
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Conclusion
Otophylloside O is a complex pregnane glycoside with well-defined physicochemical

properties. Its structural elucidation serves as a prime example of modern natural product

chemistry, leveraging a suite of spectroscopic techniques. While direct biological data is still

emerging, the activities of structurally related compounds suggest a promising potential for

Otophylloside O in areas such as neuroprotection. This guide provides foundational technical

information to support further research and development efforts aimed at exploring the full

therapeutic potential of this intricate natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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